Cas no 1785052-76-7 (3-Thiophenemethanamine, 4-bromo-2,5-dimethyl-)

• Product Name: 3-Thiophenemethanamine, 4-bromo-2,5-dimethyl-
• CAS No: 1785052-76-7
• MF: C₇H₁₀BrNS
• MW: 220.129999637604
• CID: 5275963
• Update Time: 2025-05-22

3-Thiophenemethanamine, 4-bromo-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, 4-bromo-2,5-dimethyl-

• Inchi： 1S/C7H10BrNS/c1-4-6(3-9)7(8)5(2)10-4/h3,9H2,1-2H3
• InChI Key： DBSWDWGLSRBYJS-UHFFFAOYSA-N
• SMILES： C1(C)SC(C)=C(Br)C=1CN

Additional information on 3-Thiophenemethanamine, 4-bromo-2,5-dimethyl-

3-Thiophenemethanamine, 4-Bromo-2,5-Dimethyl-

The compound 3-Thiophenemethanamine, 4-Bromo-2,5-Dimethyl-, with the CAS number 1785052-76-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a bromine atom at the 4-position and methyl groups at the 2 and 5 positions. The presence of the methanamine group further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of 3-Thiophenemethanamine, 4-Bromo-2,5-Dimethyl- in various applications. For instance, researchers have explored its role in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). The bromine substituent at the 4-position plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for applications in electronics and optoelectronics.

In terms of synthesis, 3-Thiophenemethanamine, 4-Bromo-2,5-Dimethyl- can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to ensure high yields and purity. The compound's stability under various conditions has also been extensively studied, revealing its suitability for use in harsh chemical environments.

The structural features of this compound make it particularly interesting for drug discovery efforts. The thiophene ring is known for its ability to enhance pharmacokinetic properties such as solubility and bioavailability. Furthermore, the bromine substituent can act as a site for further functionalization, enabling the creation of derivatives with tailored biological activities.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 3-Thiophenemethanamine, 4-Bromo-2,5-Dimethyl- with unprecedented accuracy. These models have provided insights into its reactivity under different conditions and have guided the design of new synthetic pathways. Additionally, experimental studies have confirmed the theoretical predictions regarding its electronic properties.

In conclusion, 3-Thiophenemethanamine, 4-Bromo-2,5-Dimethyl-, CAS number 1785052-76-7, is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.